Cas no 617718-46-4 (3-Fluoroazetidine Hydrochloride)

• Product Name: 3-Fluoroazetidine Hydrochloride
• CAS No: 617718-46-4
• MF: C₃H₇ClFN
• MW: 111.545783281326
• MDL: MFCD09756543
• CID: 68494
• PubChem ID: 10125054
• Update Time: 2025-08-05

3-Fluoroazetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoroazetidine hydrochloride
• Azetidine, 3-fluoro-, hydrochloride
• 3-Fluoroazetidine HCl
• 3-FluoroazetidineHydrochloride
• 3-Fluoroazetane hydrochloride
• C3H7ClFN
• 3-Fluoroazetidine, HCl
• C3H6FN.HCl
• KSC941O8N
• 3-fluoro-azetidine hydrochloride
• PXFUWRWCKSLCLS-UHFFFAOYSA-N
• HT038
• 3-FLUOROAZETIDINE HCL SALT
• SC2901
• RW3476
• KM0540
• TRA0095494
• RP00540
• CM14271
• MFCD05663715
• AM20100512
• SB10070
• SY018074
• 617718-46-4
• F1186
• DTXSID40435852
• J-512542
• EN300-112597
• CS-W001606
• AC-25612
• AKOS005063310
• 3-Fluoroazetidine (hydrochloride)
• 3-fluoroazetidine hydrogen chloride salt
• HY-W001606
• SCHEMBL219848
• A8555
• 3-fluoroazetidine-HCl
• FT-0648196
• 3-fluoroazetidine;hydrochloride
• 3-Fluoroazetidine hydrochloride, AldrichCPR
• SS-4528
• DB-014282
• 3-Fluoroazetidine Hydrochloride

• MDL： MFCD09756543
• Inchi： 1S/C3H6FN.ClH/c4-3-1-5-2-3;/h3,5H,1-2H2;1H
• InChI Key： PXFUWRWCKSLCLS-UHFFFAOYSA-N
• SMILES： Cl.FC1CNC1

Computed Properties

• Exact Mass: 111.02500
• Monoisotopic Mass: 111.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 33.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 128.0 to 132.0 deg-C
• Boiling Point: 59.3°C at 760 mmHg
• PSA: 12.03000
• LogP: 1.05850

3-Fluoroazetidine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-Fluoroazetidine Hydrochloride

3-Fluoroazetidine Hydrochloride: A Versatile Compound with Promising Applications in Biomedical Research

3-Fluoroazetidine Hydrochloride, with the chemical identifier CAS No. 617718-46-4, has emerged as a critical compound in the field of pharmaceutical chemistry. This compound, characterized by its unique combination of a fluorine atom and an azetidine ring, exhibits a range of biological activities that make it a valuable candidate for drug development. Recent studies have highlighted its potential in modulating cellular signaling pathways and its role as a building block for more complex molecules. The synthesis and application of 3-Fluoroazetidine Hydrochloride have been extensively explored in recent years, with researchers focusing on its pharmacokinetic properties and therapeutic potential.

The chemical structure of 3-Fluoroazetidine Hydrochloride is a key factor in understanding its biological behavior. The fluorine atom introduces unique electronic properties, which can significantly influence the compound's reactivity and interaction with biological targets. The azetidine ring, a four-membered heterocyclic structure, provides a stable framework that can be modified to enhance the compound's functionality. This structural feature has been leveraged in the design of novel drugs targeting specific diseases, as evidenced by recent publications in journals such as Journal of Medicinal Chemistry and Organic & Biomolecular Chemistry.

Recent advances in computational chemistry have enabled researchers to predict the behavior of 3-Fluoroazetidine Hydrochloride in biological systems. A 2024 study published in Chemical Communications demonstrated the compound's ability to inhibit specific enzymes involved in metabolic pathways, suggesting its potential as an antimetabolic agent. These findings align with earlier work showing the compound's capacity to modulate ion channels, a property that has sparked interest in its application for neurological disorders. The integration of machine learning algorithms with experimental data has further refined the understanding of how 3-Fluoroazetidine Hydrochloride interacts with cellular components.

In the realm of drug discovery, 3-Fluoroazetidine Hydrochloride has been identified as a promising scaffold for the development of small-molecule therapeutics. Its ability to form hydrogen bonds and engage in π-π interactions with target proteins makes it an attractive candidate for designing drugs with high specificity. A 2023 report in Drug Discovery Today highlighted its role in the synthesis of compounds targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's structural versatility allows for the incorporation of various functional groups, enabling the fine-tuning of pharmacological properties to meet the demands of different therapeutic applications.

The application of 3-Fluoroazetidine Hydrochloride extends beyond traditional pharmacological uses. Recent research has explored its potential in the development of biodegradable materials for drug delivery systems. A 2024 study published in Biomaterials Science demonstrated the compound's ability to form stable polymers with controlled release properties, which could revolutionize the field of targeted drug delivery. This application underscores the compound's adaptability and its potential to contribute to the advancement of personalized medicine.

From a synthetic perspective, the preparation of 3-Fluoroazetidine Hydrochloride has been optimized to improve yield and purity. A 2023 paper in Organic Letters described a novel catalytic method that significantly reduces the number of reaction steps required to synthesize the compound. This advancement not only enhances the efficiency of the synthesis process but also reduces the environmental impact associated with traditional methods. The development of greener synthetic routes is a critical aspect of modern pharmaceutical research, and the progress in this area for 3-Fluoroazetidine Hydrochloride highlights its significance in sustainable chemistry.

The biological activity of 3-Fluoroazetidine Hydrochloride has also been investigated in the context of antiviral therapies. A 2024 study in Antiviral Research reported that the compound exhibits antiviral properties against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication enzymes, suggesting a potential role in the development of antiviral drugs. These findings are particularly relevant in the current global health landscape, where the need for effective antiviral agents remains a priority.

Despite its promising applications, the use of 3-Fluoroazetidine Hydrochloride is not without challenges. Researchers are actively working to address issues related to its solubility, stability, and potential toxicity. A 2023 review in Toxicological Sciences discussed the importance of conducting thorough toxicological evaluations to ensure the safety of compounds derived from 3-Fluoroazetidine Hydrochloride. These studies emphasize the need for a balanced approach that maximizes the therapeutic benefits while minimizing potential risks.

The ongoing research into 3-Fluoroazetidine Hydrochloride underscores its importance in the pharmaceutical industry and biomedical research. As new methodologies and technologies continue to emerge, the compound's potential applications are likely to expand further. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and biological assays, will be crucial in unlocking the full potential of 3-Fluoroazetidine Hydrochloride for the development of innovative therapies.

In conclusion, 3-Fluoroazetidine Hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. Its unique chemical properties and versatile applications make it a valuable compound for drug development and biomedical research. As researchers continue to explore its potential, the compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.